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molecular formula C14H12FN3O3 B8432255 3-(6-fluoro-2-methyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione

3-(6-fluoro-2-methyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione

Cat. No. B8432255
M. Wt: 289.26 g/mol
InChI Key: MALNRQAZVXFDBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08492395B2

Procedure details

To a stirred mixture of 2-amino-5-fluorobenzoic acid (1.2 g, 7.8 mmol) and imidazole (0.63 g, 9.3 mmol) in acetonitrile (15 mL), was added acetyl chloride (0.66 mL, 9.3 mmol) at room temperature. The mixture was stirred at room temperature overnight. To the mixture, was added 3-amino-piperidine-2,6-dione hydrogen chloride (1.3 g, 7.7 mmol), imidazole (1.2 g, 17 mmol) and triphenyl phosphite (2.2 mL, 8.5 mmol) and heated to reflux for 22 hours. The suspension was filtered and washed with water (2×50 mL), ethyl acetate (2×50 mL), and water (50 mL) to give 3-(6-fluoro-2-methyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione as a white solid (1.2 g, 53% yield): HPLC: Waters Symmetry C18, 5 μm, 3.9×150 mm, 1 mL/min, 240 nm, 20/80 CH3CN/0.1% H3PO4, 5.99 min (99.3%); mp: 273-275° C.; 1H NMR (DMSO-d6) δ 2.13-2.23 (m, 1H, CHH), 2.57-2.71 (m, 5H, CH3, 2CHH), 2.75-2.95 (m, 1H, CHH), 5.30 (dd, J=6, 11 Hz, 1H, NCH), 7.70-7.73 (m, 3H, Ar), 11.06 (s, 1H, NH); 13C NMR (DMSO-d6) δ 20.82, 23.31, 30.58, 56.63, 110.54 (d, JC-F=23 Hz), 121.40 (d, JC-F=8 Hz), 123.24 (d, JC-F=24 Hz), 129.47 (d, JC-F=8 Hz), 143.75, 154.45, 159.83 (d, JC-F=245 Hz), 159.86 (d, JC-F=3 Hz), 169.37, 172.58; LCMS: MH=290; Anal Calcd for C14H12N3O3F+1.3H2O: C, 53.78; H. 4.71; N, 13.44. Found: C, 53.75; H, 4.61; N, 13.50.
Name
2-amino-5-fluorobenzoic acid
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
imidazole
Quantity
0.63 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
15 mL
Type
solvent
Reaction Step One
Name
acetyl chloride
Quantity
0.66 mL
Type
reactant
Reaction Step Two
Name
3-amino-piperidine-2,6-dione hydrogen chloride
Quantity
1.3 g
Type
reactant
Reaction Step Three
Name
imidazole
Quantity
1.2 g
Type
reactant
Reaction Step Three
Name
triphenyl phosphite
Quantity
2.2 mL
Type
reactant
Reaction Step Three
Name
3-(6-fluoro-2-methyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione
Yield
53%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[CH:9][C:8]([F:11])=[CH:7][C:3]=1[C:4]([OH:6])=O.N1[CH:16]=[CH:15]N=C1.C(Cl)(=O)C.Cl.[NH2:22][CH:23]1[CH2:28][CH2:27][C:26](=[O:29])[NH:25][C:24]1=[O:30].P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1>C(#N)C>[F:11][C:8]1[CH:7]=[C:3]2[C:2](=[CH:10][CH:9]=1)[N:1]=[C:15]([CH3:16])[N:22]([CH:23]1[CH2:28][CH2:27][C:26](=[O:29])[NH:25][C:24]1=[O:30])[C:4]2=[O:6] |f:3.4|

Inputs

Step One
Name
2-amino-5-fluorobenzoic acid
Quantity
1.2 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=C(C=C1)F
Name
imidazole
Quantity
0.63 g
Type
reactant
Smiles
N1C=NC=C1
Name
acetonitrile
Quantity
15 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
acetyl chloride
Quantity
0.66 mL
Type
reactant
Smiles
C(C)(=O)Cl
Step Three
Name
3-amino-piperidine-2,6-dione hydrogen chloride
Quantity
1.3 g
Type
reactant
Smiles
Cl.NC1C(NC(CC1)=O)=O
Name
imidazole
Quantity
1.2 g
Type
reactant
Smiles
N1C=NC=C1
Name
triphenyl phosphite
Quantity
2.2 mL
Type
reactant
Smiles
P(OC1=CC=CC=C1)(OC1=CC=CC=C1)OC1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 22 hours
Duration
22 h
FILTRATION
Type
FILTRATION
Details
The suspension was filtered
WASH
Type
WASH
Details
washed with water (2×50 mL), ethyl acetate (2×50 mL), and water (50 mL)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
3-(6-fluoro-2-methyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione
Type
product
Smiles
FC=1C=C2C(N(C(=NC2=CC1)C)C1C(NC(CC1)=O)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.2 g
YIELD: PERCENTYIELD 53%
YIELD: CALCULATEDPERCENTYIELD 53.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.